molecular formula C9H14IN3O B8702901 2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

Cat. No. B8702901
M. Wt: 307.13 g/mol
InChI Key: GCBYNPPSIDEUJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide is a useful research compound. Its molecular formula is C9H14IN3O and its molecular weight is 307.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H14IN3O

Molecular Weight

307.13 g/mol

IUPAC Name

2-propan-2-yl-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-5-one;iodide

InChI

InChI=1S/C9H13N3O.HI/c1-7(2)11-5-8-3-4-10-9(13)12(8)6-11;/h5-7H,3-4H2,1-2H3;1H

InChI Key

GCBYNPPSIDEUJT-UHFFFAOYSA-N

Canonical SMILES

CC(C)[N+]1=CN2C(=C1)CCNC2=O.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 7,8-dihydroimidazo[1,5-c]pyrimidin-5(6H)-one, obtained in step I as describe above (28.18 g; 205.5 mmol; 1 eq), in DMF (140.9 ml), is added 2-iodopropane (61.5 ml; 616.4 mmol; 3 eq). The reaction is stirred at RT, until a red suspension is obtained. The reaction mixture is concentrated and acetonitrile (200 ml) is added. The resulting precipitate is filtered, washed with acetonitrile (2×50 ml) and dried under vacuum, affording the title compound that is used in the next step without further purification (45.95 g, 73%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
61.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
140.9 mL
Type
solvent
Reaction Step Three

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